N-(2,6-dichlorophenyl)-3-nitrobenzamide

• IUPAC Name: N-(2,6-dichlorophenyl)-3-nitrobenzamide
• InChI: InChI=1S/C13H8Cl2N2O3/c14-10-5-2-6-11(15)12(10)16-13(18)8-3-1-4-9(7-8)17(19)20/h1-7H,(H,16,18)
• InChI Key: CQIFYMJAZZTNQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H8Cl2N2O3
• Molecular Weight: 311.12 g/mol

Description

N-(2,6-dichlorophenyl)-3-nitrobenzamide, commonly known as DCNB, is a chemical compound that has been widely used in scientific research as a tool to study the biochemical and physiological effects of various substances. DCNB is a member of the nitrobenzamide family, which is characterized by the presence of a nitro group (-NO2) and an amide group (-CONH2) in the chemical structure.

Scientific Research Applications

Anticonvulsant Properties

N-(2,6-dichlorophenyl)-3-nitrobenzamide and its derivatives have been explored for their anticonvulsant properties. A study by Bailleux et al. (1995) synthesized a series of 4-nitro-N-phenylbenzamides and evaluated them for anticonvulsant effects and neurotoxicity. They found that these compounds, especially N-(2,6-dimethylphenyl)-4-nitrobenzamide, showed significant efficiency in the maximal electroshock-induced seizure test in mice (Bailleux et al., 1995).

Antibacterial Activity

Another application is in the realm of antibacterial activity. Saeed et al. (2010) synthesized nickel and copper metal complexes of N-(R-carbamothioyl)-4-nitrobenzamide and demonstrated that these complexes exhibit greater antibacterial efficacy than their thiourea derivative ligands (Saeed et al., 2010).

Anticancer Agent Development

The compound has been explored as an anticancer agent. Kondo et al. (1993) studied N-[[[4-(5-Bromo-2-pyrimidinyloxy)-3-chlorophenyl]amino]carbonyl]-2-nitrobenzamide (HO-221), which has a similar molecular structure. They discovered that reducing the particle size of HO-221 to the submicron region significantly improved its oral absorption in rats and dogs, highlighting its potential in anticancer therapies (Kondo et al., 1993).

Application Against Human African Trypanosomiasis

Hwang et al. (2010) synthesized a series of halo-nitrobenzamide compounds and evaluated them against Trypanosoma brucei brucei, showing significant activity against the parasite. Specifically, 2-chloro-N-(4-chlorophenyl)-5-nitrobenzamide exhibited low micromolar inhibitory potency against T. brucei and selectivity towards both malaria and mammalian cells, suggesting its potential use against human African trypanosomiasis (Hwang et al., 2010).

Antiarrhythmic Activity

Likhosherstov et al. (2014) synthesized a series of substituted N-[2-(1-adamantylamino)-2-oxoethyl]-N-(ω-aminoalkyl)nitrobenzamides, which showed an original spectrum of antiarrhythmic activity. One of the compounds was identified as a potential lead drug for further pharmacological and toxicological studies, indicating the potential of nitrobenzamide derivatives in antiarrhythmic drug development (Likhosherstov et al., 2014).